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Compound of Interest

Compound Name: 2-Methylheptanoic acid

Cat. No.: B049856

Essential Safety and Handling Guide for 2-
Methylheptanoic Acid

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Methylheptanoic acid.
Adherence to these protocols is essential for ensuring a safe laboratory environment.

2-Methylheptanoic acid is a branched-chain fatty acid that is a colorless to pale yellow liquid.
[1] It is recognized as an irritant to the eyes, skin, and respiratory system.[2] The toxicological

properties of this chemical have not been fully investigated, warranting cautious handling at all
times.[2][3]

Chemical and Physical Properties

A summary of the key quantitative data for 2-Methylheptanoic acid is presented below.
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Property Value

Molecular Formula CsH1602[2][4][5]

Molecular Weight 144.21 g/mol [2][5]

Appearance Clear, very slight yellow liquid[2][3]
Density 0.906 g/mL at 25 °C

Flash Point > 110 °C (> 230.00 °F)[2]

Boiling Point 140 °C / 30 mmHg

Vapor Density 4.97[2]

Solubilit Limited solubility in water; soluble in organic
olubili
d solvents[1]

Operational and Disposal Plans

The following sections provide procedural, step-by-step guidance for the safe handling and
disposal of 2-Methylheptanoic acid.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 2-Methylheptanoic acid to prevent
contact and inhalation.

o Eye and Face Protection: Wear chemical safety goggles that comply with OSHA's eye and
face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][3] A face
shield should be used in situations with a high risk of splashing.[6]

e Skin Protection:

o Gloves: Wear appropriate chemical-resistant protective gloves, such as nitrile or butyl
rubber, to prevent skin exposure.[2][3][6]

o Clothing: Wear appropriate protective clothing, such as a lab coat, to prevent skin contact.

[2][3]
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» Respiratory Protection: All work should be conducted in a well-ventilated area.[2][3] If
ventilation is inadequate or there is a risk of inhalation, a respirator is required. A respiratory
protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or
European Standard EN 149 must be followed.[2][3] A type ABEK (EN14387) respirator filter
iIs recommended.

Handling Protocol

Follow these steps for the safe handling of 2-Methylheptanoic acid.
e Preparation:

o Ensure that an eyewash station and a safety shower are readily accessible and in good
working order.[2]

o Work within a properly functioning chemical fume hood or in a well-ventilated area.[2]
o Don all required PPE before handling the chemical.
e Handling:
o Avoid all direct contact with eyes, skin, and clothing.[2][3]
o Avoid inhalation of fumes or vapors.[2][3]
o Keep the container tightly closed when not in use.[2][3]
e Storage:
o Store in a tightly closed container.[2][3]
o Keep in a cool, dry, and well-ventilated area.[2][3]
o Store away from incompatible substances such as oxidizing agents.[3]
e Post-Handling:

o Wash hands and any exposed skin thoroughly with soap and water after handling.[2][3]
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o Remove contaminated clothing promptly and wash it before reuse.[2][3]

Emergency First Aid Procedures

In case of accidental exposure, follow these immediate first aid measures.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

o Skin Contact: Remove contaminated clothing and shoes. Flush the affected skin with plenty
of water for at least 15 minutes. Seek medical attention.[2]

 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical
attention.[2]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
with water and have them drink 2-4 cupfuls of milk or water. Seek immediate medical
attention.[2]

Spill and Disposal Plan

Proper containment and disposal are critical to prevent environmental contamination and
exposure.

e Spill Response:

[e]

Evacuate the area and ensure adequate ventilation.

o

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, dry
sand, or earth.[3]

o

Place the absorbed material into a suitable, sealed container for chemical waste.

o

Clean the spill area thoroughly. Avoid runoff into storm sewers and ditches.[2][3]

o Waste Disposal:
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o Chemical waste generators are required to determine if a discarded chemical is classified
as hazardous waste according to US EPA guidelines in 40 CFR Parts 261.3.[2]

o Consult all applicable state and local hazardous waste regulations to ensure complete and
accurate classification.[2]

o As an option for liquid organic acids, the waste may be diluted if necessary and carefully
neutralized with sodium hydrogen carbonate or sodium hydroxide.[7]

o Before final disposal, verify the pH with universal indicator strips.[7]

o Dispose of the neutralized waste in accordance with institutional and regulatory guidelines.

Workflow for Handling 2-Methylheptanoic Acid

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://pim-resources.coleparmer.com/sds/26522.pdf
https://pim-resources.coleparmer.com/sds/26522.pdf
https://www.merckmillipore.com/KR/ko/product/2-Methylheptanoic-acid,MDA_CHEM-843786
https://www.merckmillipore.com/KR/ko/product/2-Methylheptanoic-acid,MDA_CHEM-843786
https://www.benchchem.com/product/b049856?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

1. Preparation

}ssess Risks

Don PPE:
- Goggles/Face Shield
- Nitrile/Butyl Gloves
- Lab Coat

l

2. Handling

Use in Ventilated Area
(Fume Hood)

When n¢t in use

After procedure

Store in Cool, Dry Area
in Tightly Sealed Container
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Caption: Workflow for the safe handling and disposal of 2-Methylheptanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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